Cas no 166323-91-7 (Hydrazinecarbothioamide,2-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-methyl-)

• Product Name: Hydrazinecarbothioamide,2-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-methyl-
• CAS No: 166323-91-7
• MF: C₁₀H₉BrN₄OS
• MW: 313.173659086227
• CID: 151898
• PubChem ID: 3000821
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-methyl-
• 1-[(5-bromo-2-oxoindol-3-yl)amino]-3-methylthiourea
• DTXSID40168092
• 1-[(Z)-(5-bromo-2-oxo-indolin-3-ylidene)amino]-3-methyl-thiourea
• Hydrazinecarbothioamide, 2-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-methyl-
• 166323-91-7

• Inchi： 1S/C10H9BrN4OS/c1-12-10(17)15-14-8-6-4-5(11)2-3-7(6)13-9(8)16/h2-4,13,16H,1H3,(H,12,17)/b15-14+
• InChI Key： BJDNMLYBINYZOU-CCEZHUSRSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(N2)O)/N=N/C(NC)=S

Computed Properties

• Exact Mass: 311.96817
• Monoisotopic Mass: 311.968044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 3.1

Experimental Properties

• Density: 1.8
• Boiling Point: 359.2°Cat760mmHg
• Flash Point: 171°C
• Refractive Index: 1.76
• PSA: 66.05